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Introduction

Soda lime is a versatile and efficient absorbent for carbon dioxide (CO2), widely utilized in
various scientific and industrial applications to prevent CO2 retention and poisoning.[1]
Composed primarily of calcium hydroxide (Ca(OH)2) with a smaller amount of sodium
hydroxide (NaOH) and water, it effectively scrubs CO2 from gas streams.[1] These application
notes provide detailed protocols for the proper packing of soda lime absorption tubes,
ensuring optimal performance and safety in a laboratory setting. Applications range from gas
purification and elemental analysis to controlled atmosphere experiments crucial in research
and drug development.

Principle of CO2 Absorption

The absorption of CO2 by soda lime is a multi-step chemical process. Initially, CO2 reacts with
water present in the soda lime to form carbonic acid (H2CO3). The sodium hydroxide acts as a
catalyst, reacting with the carbonic acid to form sodium carbonate (Na2CO3) and water. Finally,
the sodium carbonate reacts with calcium hydroxide to produce calcium carbonate (CaCO3)
and regenerate the sodium hydroxide.[1] The overall reaction is exothermic.

The chemical reactions can be summarized as follows:

e CO2 + H20 = H2CO3[1]
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« H2CO3 + 2NaOH - Na2CO3 + 2H20 + Heat[1]
« Na2CO3 + Ca(OH)2 — CaCO3 + 2NaOH[1]

Many commercially available soda lime formulations include an indicator dye, such as ethyl
violet, which changes color as the pH of the absorbent decreases upon exhaustion, providing a
visual cue for replacement.[2]

Data Presentation: Comparison of CO2 Absorbents

The selection of a CO2 absorbent can significantly impact experimental outcomes. The
following table summarizes the CO2 absorption capacity of various commercially available
absorbents. It is important to note that performance can vary based on experimental conditions
such as gas flow rate and humidity.
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CO2 Absorption
Absorbent Capacity (L of CO2
Key Components Notes
Brand/Type per 100g of
absorbent)
~80% Ca(OH)2, ~5% ,
Sodasorb® (Soda Contains a strong
_ NaOH, ~15% H20, 12.1 +/- 1.8[3]
Lime) base (NaOH).[4]

Silica[1]

Medisorb® (Soda

Lime)

~80% Ca(OH)2, ~5%
NaOH, ~15% H20,
Silica[1]

10.7 +/- 1.7[3]

Contains a strong
base (NaOH).[4]

Amsorb® Plus

~70% Ca(OH)2,
~14.5% H20, ~0.7%
CacCl2[1]

5.5 +/- 1.2[3]

Does not contain
strong alkali
hydroxides (NaOH or
KOH), reducing the
risk of reaction with

anesthetic agents.[1]

[5]

Drager-Sorb 800

Not specified

Reported to have
better CO2 elimination
than Sodasorb and

Tricomed in one study.

[6]

Showed prolonged
functional
performance and

lower dust production.

[6]

Data presented is derived from studies under specific, controlled conditions. Actual

performance may vary.

Experimental Protocols
Safety Precautions

Soda lime is corrosive and can cause severe skin burns and eye damage.[7] Always handle

soda lime in a well-ventilated area and wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.[7] Avoid generating dust. In case of contact

with skin or eyes, rinse immediately with plenty of water for at least 15 minutes and seek

medical attention.[7]
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Protocol for Packing a U-Shaped Absorption Tube

This protocol is suitable for applications such as gas drying and purification, and for use in

elemental analyzers.

Materials:

U-shaped glass absorption tube with side arms and stoppers

Soda lime granules (select appropriate mesh size for your application, 4-8 mesh is common)

(8]
Glass wool or cotton wool
Spatula

Forceps or a glass rod

Procedure:

Inspect the Tube: Ensure the U-shaped tube is clean and dry before use. Check for any
cracks or defects.

Prepare the First Plug: Using forceps or a glass rod, gently insert a small plug of glass wool
or cotton wool into one end of the U-tube. Push it down to the bottom of the "U" bend. This
will support the soda lime granules. The plug should be firm enough to hold the granules but
not so tight as to significantly impede gas flow.[9]

Add the Soda Lime: Carefully add the soda lime granules into the open end of the U-tube
using a spatula. Gently tap the side of the tube to ensure the granules pack uniformly and to
prevent the formation of channels, which can lead to inefficient gas absorption.[10] Fill the
tube to within 2-3 cm of the top of each arm.

Prepare the Second Plug: Insert another small plug of glass wool or cotton wool into the top
of the filled arm of the U-tube. This will prevent the soda lime from spilling out.[9]

Seal the Tube: Securely place the stoppers in the side arms of the U-tube.
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« Installation: When ready for use, remove the stoppers and connect the U-tube to the
experimental setup using appropriate tubing. Ensure the gas flow is in the intended direction.

» Monitoring: If using indicating soda lime, monitor the color change to determine when the
absorbent is exhausted. The color change will typically progress along the path of the gas
flow.

o Replacement: Once the soda lime is exhausted (as indicated by color change or
breakthrough of CO2), disconnect the tube from the apparatus. To empty, remove the
stoppers and glass wool plugs and pour the used soda lime into a designated waste
container.

Protocol for Packing a Straight Absorption Tube

This protocol is suitable for in-line gas scrubbing applications.

Materials:

Straight glass absorption tube with inlet and outlet connections

Soda lime granules

Glass wool or cotton wool

Spatula

Forceps or a glass rod
Procedure:
 Inspect the Tube: Ensure the straight absorption tube is clean, dry, and free of any defects.

e Prepare the Outlet Plug: Insert a small plug of glass wool or cotton wool at the outlet end of
the tube. This will prevent the soda lime granules from being carried out of the tube with the
gas flow.

e Add the Soda Lime: Hold the tube at a slight angle and slowly add the soda lime granules
using a spatula. Gently tap the tube to ensure even packing and to minimize void spaces. Fill
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the tube to the desired level, leaving enough space at the inlet for another plug.

o Prepare the Inlet Plug: Place a second plug of glass wool or cotton wool at the inlet end of
the tube to secure the soda lime granules.

« Installation: Connect the packed tube to the gas line, ensuring the gas flows in through the
inlet and out through the outlet.

» Monitoring and Replacement: Monitor the indicating soda lime for color change. Replace the
soda lime when it is exhausted by disconnecting the tube and carefully emptying the
contents into a designated waste container.

Mandatory Visualizations

Chemical Pathway of CO2 Absorption by Soda Lime
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Caption: Chemical reactions in CO2 absorption by soda lime.
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Workflow for Packing a U-Shaped Absorption Tube

Inspect U-tube for cleanliness and defects

:

Insert first glass wool plug

:

Add soda lime granules and tap to pack

:

Insert second glass wool plug

:

Seal with stoppers

:

Install in experimental setup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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